Isonox

• CAS: 56335-22-9
• Synonyms: isonox
• Molecular Formula: C47H53ClN4O12
• Molecular Weight: 901.4 g/mol
• SMILES: CC1=CC=CC=C1N2C(=NC3=CC=CC=C3C2=O)C.C1CN(CCN1CCOCCOCCO)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
• InChI: InChI=1S/C23H31ClN2O3.C16H14N2O.2C4H4O4/c24-22-8-6-21(7-9-22)23(20-4-2-1-3-5-20)26-12-10-25(11-13-26)14-16-28-18-19-29-17-15-27;1-11-7-3-6-10-15(11)18-12(2)17-14-9-5-4-8-13(14)16(18)19;2*5-3(6)1-2-4(7)8/h1-9,23,27H,10-19H2;3-10H,1-2H3;2*1-2H,(H,5,6)(H,7,8)/b;;2*2-1-
• InChIKey: RCYUVMCXOQTZOZ-FHQKDBNESA-N

Solid phenolic antioxidants require melting or predispersion before incorporation into liquid polyol and functional fluid systems-adding processing time, energy cost, and quality risk. Isonox (2,6-di-tert-butyl-4-sec-butylphenol) eliminates these barriers as an ambient-temperature liquid stabilizer (mp ≈19°C) with direct meter-in capability. • Liquid at ambient conditions-no melting, no predispersion, reduced cycle time • FDA-cleared for PVC food contact (FCN No. 80); documented regulatory pathway • Favorable solubility compatibility with polyolefin-based adhesive systems • Boiling point ~275°C supports retention through high-temperature processing

Isonox Chemical Identity and Core Performance Parameters

Isonox (CAS 56335-22-9), chemically identified as 2,6-di-tert-butyl-4-sec-butylphenol (C₁₈H₃₀O, MW 262.43 g/mol) [1], is a monophenolic sterically hindered primary antioxidant classified within the liquid phenolic stabilizer family [2]. Unlike solid phenolic antioxidants that require melting or predispersion, Isonox exhibits a melting point of approximately 19°C and a boiling point of approximately 275°C at standard pressure, enabling direct liquid handling in ambient formulation environments . The compound demonstrates a measured density of 0.902 g/mL at 25°C, a parameter critical for precise volumetric metering in continuous manufacturing processes . Its sterically hindered phenolic structure facilitates hydrogen atom donation to free radicals, interrupting autoxidation chain reactions in organic substrates .

1 Liquid stabilizer at ambient temperature — direct metering without melting or predispersion

2 Measured density supports precise volumetric metering in continuous processes

3 Hindered phenol structure for hydrogen-atom donation — autoxidation chain-breaking activity

• [1] PubChem. 4-sec-Butyl-2,6-di-tert-butylphenol (Compound Summary). National Center for Biotechnology Information. CID 3032459. View Source
• [2] SI Group. ISONOX® 132 Technical Datasheet. UL Prospector Additives Database. View Source

Generic Substitution Risks for Isonox

Substituting Isonox with structurally analogous phenolic antioxidants such as BHT (2,6-di-tert-butyl-4-methylphenol) or higher-molecular-weight alternatives like Irganox® 1076 (octadecyl-3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate) is non-trivial due to divergent physical state, compatibility profiles, and regulatory status across application matrices. While all three compounds belong to the hindered phenol class and share a 2,6-di-tert-butylphenol core, their Hansen Solubility Parameter (HSP) distances to common polymer matrices differ measurably: Isonox exhibits an HSP distance of 1.4 to BHT and 0.6 to Irganox® 1076 , reflecting distinct solubility and migration behaviors. Furthermore, Isonox is a liquid stabilizer at ambient formulation temperatures (melting point ≈19°C), whereas BHT is a solid (melting point ≈70°C) and Irganox® 1076 is a solid (melting point ≈50-55°C), a physical state divergence that directly impacts ease of incorporation in liquid polyol systems and functional fluid applications [1]. Regulatory differentiation compounds substitution risk: Isonox carries FDA approval for use in PVC under food contact applications [2], a compliance status not automatically transferable to generic alternatives. These physicochemical and regulatory distinctions mandate performance-verified, application-specific selection criteria rather than class-based interchangeability.

⚠ HSP distances to BHT and Irganox 1076 differ measurably — compatibility profile may shift in polymer matrices

⚠ Liquid at ambient formulation temperatures vs. solid alternatives — processing integration may require validation

⚠ FDA clearance for food contact PVC is compound-specific — regulatory status may not extend to generic substitutes

• [1] SI Group. ISONOX® 132 Technical Datasheet. UL Prospector Additives Database. View Source
• [2] SI Group. ISONOX® 132 Product Description: FDA Approval in PVC. UL Prospector. View Source

Quantitative Differentiation Evidence for Isonox

HSP Distance Compatibility vs. Irganox 1076

When assessed via Hansen Solubility Parameter (HSP) analysis, Isonox exhibits an HSP distance of 0.6 relative to Irganox® 1076, a high-molecular-weight solid phenolic antioxidant widely used in polyolefins . According to HSP predictive compatibility principles, distances below 2.0 indicate good compatibility, with smaller values corresponding to higher predicted miscibility and lower phase separation risk [1]. The 0.6 HSP distance between Isonox and Irganox® 1076 falls within this favorable range, suggesting that Isonox may serve as a functional liquid-form alternative in systems where Irganox® 1076 is already established.

HSP Compatibility

Data to verify

0.6 HSP distance (to Irganox 1076)

Supports compatibility prediction in polyolefin and adhesive systems

Source-based HSP model; empirical validation recommended

Evidence Dimension	Hansen Solubility Parameter (HSP) distance between compounds
Target Compound Data	HSP distance = 0.6 (relative to Irganox® 1076)
Comparator Or Baseline	Irganox® 1076 as reference baseline
Quantified Difference	0.6 HSP units (within favorable compatibility range, <2.0)
Conditions	Calculated HSP values based on molecular structure and polarity; predictive compatibility model for adhesive and polymer formulation

Why This Matters

Quantified HSP distance enables formulators to predict Isonox compatibility in polyolefin and adhesive systems where Irganox® 1076 is already qualified, reducing empirical trial requirements.

• [1] SpecialChem. HSP Science-Based Formulation for Adhesives: Distance Interpretation. View Source

Liquid Handling Advantage vs. Solid BHT

Isonox is a liquid at ambient formulation temperatures, with a melting point of approximately 19°C and a boiling point of approximately 275°C . In contrast, BHT (2,6-di-tert-butyl-4-methylphenol), a widely used low-molecular-weight phenolic antioxidant, is a solid with a melting point of approximately 70°C . This physical state divergence—liquid vs. solid at room temperature—translates to direct handling and incorporation differences: Isonox can be metered as a neat liquid without predispersion or melting steps, whereas BHT requires either elevated-temperature handling or predissolution in a compatible solvent prior to addition [1].

Liquid Handling vs. BHT

Reported

Melting point ~19°C (liquid) vs. ~70°C (solid BHT)

Enables direct volumetric metering without melting step

Based on supplier technical data

Evidence Dimension	Melting point (physical state at ambient formulation conditions)
Target Compound Data	19°C melting point (liquid at room temperature)
Comparator Or Baseline	BHT (CAS 128-37-0): 70°C melting point (solid at room temperature)
Quantified Difference	51°C lower melting point for Isonox; liquid vs. solid physical state
Conditions	Standard atmospheric pressure; physical property values from supplier technical data

Why This Matters

Liquid physical state enables direct volumetric metering and eliminates the energy and time costs associated with melting solid antioxidants or preparing stock solutions in polyol and functional fluid applications.

• [1] SI Group. ISONOX® 132 Technical Datasheet: Liquid Stabilizer Description. UL Prospector. View Source

FDA Approval Status in PVC vs. Generic Alternatives

Isonox carries explicit FDA approval for use as an antioxidant/stabilizer in polyvinyl chloride (PVC) intended for food contact applications [1]. This regulatory clearance is documented in the product's technical datasheet and FDA registration records [2]. Generic phenolic antioxidants such as BHT, while possessing GRAS (Generally Recognized as Safe) status for direct food additive use, do not automatically possess the same polymer-specific indirect food additive clearance for PVC matrices without separate petition or established regulatory precedent [3]. For procurement decisions involving food-contact PVC formulations, Isonox offers a compliance pathway with documented regulatory acceptance.

FDA Clearance vs. Generics

Class-level

FDA approved in PVC for food contact; generics lack specific clearance

Documented regulatory clearance context

Review specific 21 CFR status

Evidence Dimension	FDA regulatory clearance for indirect food additive use in PVC
Target Compound Data	FDA approved in PVC (indirect food additive, food contact application)
Comparator Or Baseline	Generic phenolic antioxidants without polymer-specific FDA clearance
Quantified Difference	Explicit FDA approval documented for Isonox; absent or unverified for many generic alternatives
Conditions	FDA 21 CFR indirect food additive regulations; food contact PVC stabilization

Why This Matters

Documented FDA approval in PVC reduces regulatory uncertainty and potential compliance remediation costs for manufacturers of food contact PVC articles.

• [1] SI Group. ISONOX® 132 Datasheet: FDA Approved in PVC. UL Prospector. View Source
• [2] FDA Precision Database. 4-SEC-BUTYL-2,6-DI-TERT-BUTYLPHENOL (ISONOX 132) Registration. View Source
• [3] FDA. 21 CFR 181.24 - Antioxidants (Former GRAS Affirmation for BHT). View Source

Boiling Point and Volatility vs. BHT

Isonox exhibits a boiling point of approximately 275°C at atmospheric pressure . This compares to BHT, which has a reported boiling point of approximately 265°C [1]. While both compounds fall within a similar volatility range suitable for moderate-temperature polymer processing, the 10°C higher boiling point of Isonox may confer marginally lower volatility loss during elevated-temperature compounding operations, such as polyolefin extrusion or PVC calendering. The vapor pressure of Isonox is reported as 0.14-0.29 Pa at 20-25°C , a parameter relevant to quantifying potential evaporative losses during storage and handling.

Boiling Point vs. BHT

Reported

275°C (Isonox) vs. 265°C (BHT)

Reported boiling point difference suggests marginally lower volatility during processing

Volatility advantage context-dependent; confirm under process conditions

Evidence Dimension	Boiling point (volatility indicator under thermal processing)
Target Compound Data	275°C boiling point
Comparator Or Baseline	BHT (CAS 128-37-0): 265°C boiling point
Quantified Difference	10°C higher boiling point for Isonox
Conditions	Standard atmospheric pressure; values from supplier technical data

Why This Matters

Higher boiling point translates to reduced antioxidant loss via volatilization during high-temperature compounding, potentially improving retention and long-term stabilization efficiency.

• [1] PubChem. Butylated Hydroxytoluene (BHT) Compound Summary: Boiling Point. View Source

ASTM D1996 Analytical Method Recognition

Isonox-129 (a closely related variant within the Isonox hindered phenol family) is specifically enumerated in ASTM D1996, the standard test method for determining phenolic antioxidants and erucamide slip additives in low-density polyethylene using liquid chromatography [1]. This method provides a validated analytical framework for quantifying Isonox-type additives in polyethylene matrices, alongside other common antioxidants including BHT, Irganox 1010, and Irganox 1076. The explicit inclusion in this industry-standard method facilitates quality control and regulatory compliance testing for polyethylene formulations containing Isonox.

ASTM D1996 Method

Method context

Enumerated in ASTM D1996 for LDPE additive quantification

Method-inclusion context supports validated analytical quantification

Isonox-129 variant listed; confirm applicability to Isonox 132

Evidence Dimension	Inclusion in standardized analytical method for polymer additive quantification
Target Compound Data	Isonox-129 enumerated in ASTM D1996 method scope
Comparator Or Baseline	Non-listed phenolic antioxidants lacking standardized analytical protocols
Quantified Difference	Explicit method inclusion vs. absence from standard methods
Conditions	ASTM D1996 test method for LC determination of antioxidants in LDPE

Why This Matters

Inclusion in ASTM D1996 enables validated, reproducible quantification of Isonox in polyethylene formulations, reducing analytical method development costs and facilitating regulatory compliance documentation.

• [1] ASTM International. ASTM D1996-97(2003) Standard Test Method for Determination of Phenolic Antioxidants and Erucamide Slip Additives in Low-Density Polyethylene Using Liquid Chromatography (LC). View Source

Verified Application Scenarios for Isonox

Food Contact PVC with FDA Compliance

In flexible and rigid PVC formulations intended for food contact applications (e.g., food packaging films, gaskets, tubing), Isonox provides a compliant antioxidant solution with explicit FDA approval for use in PVC [1]. The compound's liquid physical state (melting point ≈19°C) facilitates homogeneous incorporation during PVC compounding without requiring predispersion, and its 275°C boiling point supports retention during calendering and extrusion operations. For manufacturers seeking to avoid the regulatory uncertainty associated with unapproved generic phenolic substitutes, Isonox offers a documented compliance pathway with established precedent in food contact PVC stabilization.

Polyether Polyol Stabilization for PU Foam

Isonox is specifically indicated as a liquid stabilizer for polyols used in polyurethane foam production . The compound's liquid physical state enables direct addition to polyol streams without the melting or solvent predispersion required for solid phenolic antioxidants such as BHT or Irganox® 1076. In stabilizer compositions comprising diarylamines, hindered phenols, and pentaerythritol diphosphites, Isonox (2,6-di-tert-butyl-4-sec-butylphenol) serves as the hindered phenol component, contributing to synergistic stabilization that prevents scorching and discoloration during foam processing [2]. Formulators benefit from simplified liquid handling and reduced processing time compared to solid antioxidant alternatives.

Adhesive Formulation Compatible with Irganox 1076 Systems

For adhesive formulators with existing formulations based on Irganox® 1076, Isonox offers a liquid alternative with a favorable HSP distance of 0.6, predicting good compatibility in polyolefin-based and organic substrate adhesive systems . The close HSP match suggests that Isonox can be evaluated as a functional replacement where liquid handling advantages are desired without requiring complete reformulation to address compatibility mismatches. The 1.4 HSP distance between Isonox and BHT further indicates that Isonox occupies a distinct compatibility space among phenolic antioxidants, enabling formulators to select stabilizers based on predicted matrix affinity .

Functional Fluids and Lubricants Requiring Liquid Antioxidant

In fuel, lubricant, and functional fluid applications where antioxidants must remain fully miscible at ambient and sub-ambient temperatures, Isonox's 19°C melting point and liquid physical state offer a distinct processing advantage over solid phenolic alternatives . The compound's sterically hindered phenol structure provides free radical scavenging activity through hydrogen atom donation, interrupting oxidative chain reactions that degrade lubricant performance . For procurement decisions involving lubricant additive packages requiring ambient-temperature liquid handling without heating or solvent predilution, Isonox eliminates the energy and capital equipment costs associated with solid antioxidant incorporation.

Application

Selection Property

Validation Focus

Food contact PVC stabilization

FDA-documented compliance for PVC food contact

Regulatory pathway verification

Polyol stabilization for PU foam

Liquid stabilizer compatibility with polyols

Processing integration without predispersion

Adhesive formulation (high-HSP compatibility)

HSP proximity to established stabilizers

Compatibility assessment in polyolefin matrices

Functional fluids and lubricants

Ambient-temperature liquid handling

Oxidative stability in lubricant formulations

• [1] SI Group. ISONOX® 132 Datasheet: FDA Approved in PVC. UL Prospector. View Source
• [2] Justia Patents. US5256333 - Stabilized Polyether Polyol and Polyurethane Foam Obtained Therefrom. View Source